17,21-dihydroxypregn-4-ene-3,20-dione 17-acetate
17,21-dihydroxypregn-4-ene-3,20-dione 17-acetate
Brand Name:
Vulcanchem
CAS No.:
19357-45-0
VCID:
VC0092537
InChI:
InChI=1S/C23H32O5/c1-14(25)28-23(20(27)13-24)11-8-19-17-5-4-15-12-16(26)6-9-21(15,2)18(17)7-10-22(19,23)3/h12,17-19,24H,4-11,13H2,1-3H3/t17-,18+,19+,21+,22+,23+/m1/s1
SMILES:
CC(=O)OC1(CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C)C(=O)CO
Molecular Formula:
C23H32O5
Molecular Weight:
388.5 g/mol
17,21-dihydroxypregn-4-ene-3,20-dione 17-acetate
CAS No.: 19357-45-0
Main Products
VCID: VC0092537
Molecular Formula: C23H32O5
Molecular Weight: 388.5 g/mol
CAS No. | 19357-45-0 |
---|---|
Product Name | 17,21-dihydroxypregn-4-ene-3,20-dione 17-acetate |
Molecular Formula | C23H32O5 |
Molecular Weight | 388.5 g/mol |
IUPAC Name | [(8R,9S,10R,13S,14S,17R)-17-(2-hydroxyacetyl)-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate |
Standard InChI | InChI=1S/C23H32O5/c1-14(25)28-23(20(27)13-24)11-8-19-17-5-4-15-12-16(26)6-9-21(15,2)18(17)7-10-22(19,23)3/h12,17-19,24H,4-11,13H2,1-3H3/t17-,18+,19+,21+,22+,23+/m1/s1 |
Standard InChIKey | MNQKQGFLLDOCEI-JZTHCNPZSA-N |
Isomeric SMILES | CC(=O)O[C@@]1(CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=CC(=O)CC[C@]34C)C)C(=O)CO |
SMILES | CC(=O)OC1(CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C)C(=O)CO |
Canonical SMILES | CC(=O)OC1(CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C)C(=O)CO |
PubChem Compound | 11876411 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume